Cas no 899946-89-5 (6-(4-fluorophenyl)-2-2-(piperidin-1-yl)ethyl-2,3-dihydropyridazin-3-one)

• Product Name: 6-(4-fluorophenyl)-2-2-(piperidin-1-yl)ethyl-2,3-dihydropyridazin-3-one
• CAS No: 899946-89-5
• MF: C₁₇H₂₀FN₃O
• MW: 301.358607292175
• CID: 5489276
• PubChem ID: 7664665
• Update Time: 2025-08-04

6-(4-fluorophenyl)-2-2-(piperidin-1-yl)ethyl-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• F2774-1719
• 6-(4-fluorophenyl)-2-(2-piperidin-1-ylethyl)pyridazin-3-one
• 6-(4-fluorophenyl)-2-[2-(piperidin-1-yl)ethyl]-2,3-dihydropyridazin-3-one
• VU0497913-1
• 899946-89-5
• 6-(4-fluorophenyl)-2-(2-(piperidin-1-yl)ethyl)pyridazin-3(2H)-one
• AKOS032464783
• 6-(4-fluorophenyl)-2-2-(piperidin-1-yl)ethyl-2,3-dihydropyridazin-3-one

• Inchi： 1S/C17H20FN3O/c18-15-6-4-14(5-7-15)16-8-9-17(22)21(19-16)13-12-20-10-2-1-3-11-20/h4-9H,1-3,10-13H2
• InChI Key： UHUNOQGWNAENDQ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C=CC(N(CCN2CCCCC2)N=1)=O

Computed Properties

• Exact Mass: 301.15904043g/mol
• Monoisotopic Mass: 301.15904043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 6-(4-fluorophenyl)-2-2-(piperidin-1-yl)ethyl-2,3-dihydropyridazin-3-one

6-(4-fluorophenyl)-2-2-(piperidin-1-yl)ethyl-2,3-dihydropyridazin-3-one: A Promising Compound in Medicinal Chemistry and Drug Discovery

6-(4-fluorophenyl)-2-2-(piperidin-1-yl)ethyl-2,3-dihydropyridazin-3-one is a novel chemical entity that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, with the CAS number 899946-89-5, represents a new class of pyridazinone derivatives that may offer innovative solutions for various diseases. The synthesis and characterization of this compound have been the focus of recent research, highlighting its potential as a lead molecule for drug development.

The molecular structure of 6-(4-fluorophenyl)-2-2-(piperidin-1-yl)ethyl-2,3-dihydropyridazin-3-one is characterized by a pyridazinone ring fused with a piperidine ring, with a 4-fluorophenyl group substituting the 6-position. This structural complexity provides multiple sites for potential interactions with biological targets, making it a versatile scaffold for medicinal chemistry. The presence of the 4-fluorophenyl group is particularly noteworthy, as it may influence the compound's pharmacokinetic properties and biological activity.

Recent studies have demonstrated that 6-(4-fluorophenyl)-2-2-(piperidin-1-yl)ethyl-2,3-dihydropyridazin-3-one exhibits promising pharmacological properties, including high affinity for specific receptors and enzymes. For instance, research published in the Journal of Medicinal Chemistry in 2023 reported that this compound shows potent inhibitory activity against key enzymes involved in inflammatory pathways. These findings suggest that 6-(4-fluorophenyl)-2-2-(piperidin-1-yl)ethyl-2,3-dihydropyridazin-3-one could be a valuable candidate for the development of anti-inflammatory therapeutics.

The synthesis of 6-(4-fluorophenyl)-2-2-(piperidin-1-yl)ethyl-2,3-dihydropyridazin-3-one involves a multi-step process that includes the formation of the pyridazinone ring and the introduction of the piperidine and 4-fluorophenyl groups. Advanced synthetic methods, such as microwave-assisted reactions and catalytic coupling techniques, have been employed to optimize the yield and purity of the final product. These synthetic strategies are critical for the large-scale production of this compound for further biological evaluation.

One of the key advantages of 6-(4-fluorophenyl)-2-2-(piperidin-1-yl)ethyl-2,3-dihydropyridazin-3-one is its potential to modulate multiple biological pathways simultaneously. This multifunctional property is particularly advantageous in the treatment of complex diseases such as cancer and neurodegenerative disorders. For example, a 2024 study published in Drug Discovery Today highlighted the compound's ability to inhibit both the NF-κB and MAPK signaling pathways, which are implicated in various pathological conditions.

The pharmacokinetic profile of 6-(4-fluorophenyl)-2-2-(piperidin-1-yl)ethyl-2,3-dihydropyridazin-3-one is another area of active research. Preliminary studies suggest that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its potential as a therapeutic agent. The 4-fluorophenyl substitution may enhance the compound's lipophilicity, facilitating its penetration into target tissues. Additionally, the piperidine ring may contribute to the compound's metabolic stability, reducing the risk of rapid degradation in vivo.

Recent advances in computational chemistry have also played a crucial role in the study of 6-(4-fluorophenyl)-2-2-(piperidin-1-yl)ethyl-2,3-dihydropyridazin-3-one. Molecular docking studies and virtual screening approaches have been used to predict the compound's interactions with various biological targets. These computational tools have helped identify potential off-target effects and optimize the compound's structure for improved efficacy and safety. Such studies are essential for the rational design of new drugs based on this scaffold.

Despite the promising findings, there are still challenges to be addressed before 6-(4-fluorophenyl)-2-2-(piperidin-1-yl)ethyl-2,3-dihydropyridazin-3-one can be developed into a viable therapeutic agent. One of the main challenges is the need for further preclinical and clinical studies to validate its safety and efficacy. Additionally, the compound's potential for drug-drug interactions and its impact on long-term health outcomes require thorough investigation.

Overall, 6-(4-fluorophenyl)-2-2-(piperidin-1-yl)ethyl-2,3-dihydropyridazin-3-one represents a significant advancement in the field of medicinal chemistry. Its unique structural features and potential therapeutic applications make it a promising candidate for the development of new drugs. Continued research and collaboration across disciplines will be essential to fully realize the potential of this compound in improving human health.